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Compound of Interest

Compound Name: 2-Aminobutan-1-ol

Cat. No.: B080463

For Immediate Reference: Key Safety and Handling Information for 2-Aminobutan-1-ol

This guide provides critical safety protocols and logistical information for the proper handling
and disposal of 2-Aminobutan-1-ol, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is essential for ensuring laboratory safety and
operational integrity.

Hazard Summary

2-Aminobutan-1-ol is classified as a hazardous chemical. It is harmful if swallowed, causes
severe skin burns and eye damage, and is very toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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PPE Category Specification Standard Compliance

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eye/Face Protection with side-shields or chemical
approved.[1][3]

splash goggles.

Impervious and fire/flame o
EU Directive 89/686/EEC and

Skin Protection resistant clothing. Handle with
standard EN 374 for gloves.[1]

appropriate protective gloves.

A full-face respirator is required
) o NIOSH/MSHA or European
if exposure limits are exceeded

Respiratory Protection o Standard EN 149 approved.[4]
or if irritation or other 5]

symptoms are experienced.

Based on general chemical

compatibility for alcohols and ) ]
_ o It is crucial to consult the glove
] amines, Nitrile or Neoprene -
Hand Protection manufacturer's specific
gloves are recommended. ) )
_ chemical resistance data.
Always inspect gloves for

integrity before use.

Experimental Workflow and Safety Protocols

The following diagram outlines the procedural workflow for safely handling 2-Aminobutan-1-ol,
from preparation to disposal.
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Preparation Phase

Conduct Risk Assessment
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Ensure Proper Ventilation (Fume Hood)

Y

Verify Eyewash & Safety Shower Availability

Y

Select and Inspect PPE

Proceed to Handling

Handlin; Phase
y

Don Required PPE

Y

Handle 2-Aminobutan-1-ol in Fume Hood

Y

Avoid Inhalation, Ingestion, and Skin/Eye Contact
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Keep Container Tightly Closed When Not in Use

Proceed to Disposal

Disposal & Pos; 'Handling Phase

Dispose of Waste in Approved Container

Y

Decontaminate Work Area

Y

Remove and Dispose of Contaminated Gloves

Y

Wash Hands Thoroughly

Y

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Aminobutan-1-ol.
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Operational and Disposal Plans

Handling and Storage:

Always handle 2-Aminobutan-1-ol in a well-ventilated area, preferably within a chemical
fume hood.[4][5]

Containers should be kept tightly closed and stored in a cool, dry, and well-ventilated place.

[4](6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

Wash hands thoroughly after handling the substance.[1][6]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material such as vermiculite, sand, or earth.[5]

Collect the absorbed material into a suitable container for disposal.[5]

Prevent the spill from entering drains or waterways.[6]
Disposal:

o Dispose of 2-Aminobutan-1-ol and any contaminated materials at an approved waste
disposal facility.[1][6]

» Follow all local, state, and federal regulations for hazardous waste disposal.
» Contaminated clothing should be washed before reuse.[1][3][6]

By adhering to these guidelines, you can significantly mitigate the risks associated with the
handling of 2-Aminobutan-1-ol and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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